Cas no 2137589-71-8 ({1-[5-(1-Ethoxyethenyl)pyridin-2-yl]ethyl}(ethyl)amine)

• Product Name: {1-[5-(1-Ethoxyethenyl)pyridin-2-yl]ethyl}(ethyl)amine
• CAS No: 2137589-71-8
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6157131
• PubChem ID: 165464510
• Update Time: 2025-10-29

{1-[5-(1-Ethoxyethenyl)pyridin-2-yl]ethyl}(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-803509
• {1-[5-(1-ethoxyethenyl)pyridin-2-yl]ethyl}(ethyl)amine
• 2137589-71-8
• {1-[5-(1-Ethoxyethenyl)pyridin-2-yl]ethyl}(ethyl)amine

• Inchi： 1S/C13H20N2O/c1-5-14-10(3)13-8-7-12(9-15-13)11(4)16-6-2/h7-10,14H,4-6H2,1-3H3
• InChI Key： IVSIAFZGTQEFAI-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1=CN=C(C=C1)C(C)NCC

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.2Ų

Additional information on {1-[5-(1-Ethoxyethenyl)pyridin-2-yl]ethyl}(ethyl)amine

Compound CAS No. 2137589-71-8: {1-[5-(1-Ethoxyethenyl)pyridin-2-yl]ethyl}(ethyl)amine

The compound with CAS number 2137589-71-8, commonly referred to as {1-[5-(1-Ethoxyethenyl)pyridin-2-yl]ethyl}(ethyl)amine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an ethoxyethenyl group and an ethylamine moiety. Its chemical formula is C₁₄H₂₃N₂O, and it has a molecular weight of 243.34 g/mol.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of new pharmaceutical agents. The pyridine ring serves as a versatile scaffold, enabling the molecule to exhibit diverse reactivity and bioavailability. The ethoxyethenyl group attached to the pyridine ring introduces additional functionality, enhancing the compound's ability to interact with biological systems. This makes it a promising candidate for drug design, especially in the context of targeting specific enzymes or receptors.

The synthesis of {1-[5-(1-Ethoxyethenyl)pyridin-2-yl]ethyl}(ethyl)amine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed various strategies, including nucleophilic substitution, coupling reactions, and oxidation techniques, to achieve high yields and purity. The use of transition metal catalysts has been particularly effective in facilitating key transformations, such as the formation of the pyridine ring and the attachment of the ethoxyethenyl group.

In terms of pharmacological activity, this compound has shown potential as a modulator of cellular signaling pathways. Preclinical studies have demonstrated its ability to inhibit certain kinases and proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The ethylamine moiety plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This ensures that the compound can reach its intended biological targets effectively while minimizing off-target effects.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. By conjugating it with biocompatible polymers or nanoparticles, researchers have been able to enhance its stability and specificity in vivo. This approach has shown promise in improving therapeutic outcomes while reducing systemic toxicity. Furthermore, the compound's ability to penetrate cellular membranes efficiently makes it an attractive candidate for delivering therapeutic agents to intracellular compartments.

From an environmental perspective, the synthesis and application of {1-[5-(1-Ethoxyethenyl)pyridin-2-yl]ethyl}(ethyl)amine have been designed with sustainability in mind. Green chemistry principles have been incorporated into its production processes to minimize waste generation and reduce energy consumption. For instance, solvent-free reactions and recyclable catalysts have been employed to enhance the eco-friendliness of its synthesis.

In conclusion, {1-[5-(1-Ethoxyethenyl)pyridin-2-yl]ethyl}(ethyl)amine (CAS No. 2137589-71-8) represents a cutting-edge advancement in organic chemistry with broad implications for drug discovery and development. Its unique structure, combined with its versatile functional groups and favorable pharmacokinetic properties, positions it as a valuable tool for addressing unmet medical needs. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to make significant contributions to the field of medicinal chemistry.